BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: The Use of
Dimethyl Vinyl Phosphate in Agrochemical
Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the use of dimethyl vinyl
phosphate and its precursors in the synthesis of organophosphate agrochemicals. It includes
experimental procedures, quantitative data, and diagrams of reaction pathways and
experimental workflows.

Introduction

Dimethyl vinyl phosphate and related vinyl phosphates are key intermediates in the synthesis
of a class of organophosphate insecticides. These compounds are valued for their high efficacy
and relatively rapid degradation in the environment. The primary mode of action for these
insecticides is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the
nervous system of insects and mammals. This document focuses on the synthesis of two
prominent vinyl phosphate agrochemicals: Dichlorvos (DDVP) and Mevinphos.

Synthesis of Organophosphate Agrochemicals

The Perkow reaction is a fundamental transformation in the synthesis of vinyl phosphate
insecticides. It involves the reaction of a trialkyl phosphite with a halo-ketone or halo-aldehyde
to yield a dialkyl vinyl phosphate.
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Synthesis of Dichlorvos (2,2-dichlorovinyl dimethyl
phosphate)

Dichlorvos is a widely used insecticide synthesized from the reaction of trimethyl phosphite and
chloral. The reaction proceeds via the Perkow rearrangement.

Experimental Protocol: One-Pot Synthesis of Dichlorvos

This protocol is adapted from a one-pot synthesis method, providing a streamlined approach to
Dichlorvos production.

o Materials:

o Chloral (0.1 mol)

o

Methanol (0.2 mol)

o

Deionized water (0.1 mol)

[¢]

N,N-Dimethylformamide (DMF) (0.3-1.5 mol)

[¢]

Phosphorus trichloride (0.1 mol)
e Procedure:

o To a stirred solution of chloral (0.1 mol), slowly add a mixed solution of methanol (0.2 mol)
and deionized water (0.1 mol).

o Concurrently, add DMF (0.3-1.5 mol).
o Maintain the reaction temperature between 10-30°C.
o Add phosphorus trichloride (0.1 mol) dropwise to the reaction mixture.

o Monitor the reaction progress. The reaction is considered complete when the
concentration of phosphorus trichloride is less than 1%.

o Remove the solvent under vacuum via rectification to yield Dichlorvos.
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Quantitative Data for Dichlorvos Synthesis

Parameter Value Reference

Yield 92% [1]

Purity 90% [1]

Molecular Formula CaH7Cl204P [2]

Molecular Weight 220.98 g/mol [2]
Spectroscopic Data for Dichlorvos

Technique Data Reference

Spectra available in the
1H NMR "Catalog Of Pesticide NMR

Spectra”.

[3]

Available in the NIST

Mass Spectrum
WebBook.

[2]

Available in the NIST

IR Spectrum
WebBook.

[2]

Synthesis of Mevinphos (2-methoxycarbonyl-1-

methylvinyl dimethyl phosphate)

Mevinphos is another potent organophosphate insecticide, synthesized from the reaction of

trimethyl phosphite with methyl chloroacetoacetate.

Experimental Protocol: Synthesis of Mevinphos

This protocol describes the general synthesis of Mevinphos.

o Materials:

o Trimethyl phosphite
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o Methyl chloroacetoacetate

e Procedure:

o The synthesis is achieved through the reaction of trimethyl phosphite with methyl

chloroacetoacetate.

o The reaction is typically carried out in a suitable solvent and may require heating to

proceed to completion.

o The product, Mevinphos, is then isolated and purified using standard laboratory

techniques such as distillation or chromatography.

Quantitative Data for Mevinphos Synthesis

Parameter Value Reference

Molecular Formula C7H1306P

Molecular Weight 224.15 g/mol [4]

Appearance Colorless to pale yellow liquid [4]
Spectroscopic Data for Mevinphos

Technique Data Reference

Spectral data can be obtained
1H NMR, 3C NMR, 3P NMR through standard analytical

techniques.

Available from various
Mass Spectrum analytical chemistry

databases.

[5]

Characteristic peaks would
IR Spectrum include C=0, C=C, and P=0

stretching frequencies.

[4]
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Mode of Action
Acetylcholinesterase Inhibition

The primary mode of action for Dichlorvos, Mevinphos, and other organophosphate
insecticides is the inhibition of the enzyme acetylcholinesterase (AChE). AChE is crucial for
breaking down the neurotransmitter acetylcholine in synaptic clefts. Inhibition of AChE leads to
an accumulation of acetylcholine, causing continuous nerve stimulation, which results in
paralysis and death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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